2-[tert-butyl(methyl)amino]ethyl 2-fluorobenzoate hydrochloride

• IUPAC Name: 2-[tert-butyl(methyl)amino]ethyl 2-fluorobenzoate;hydrochloride
• InChI: InChI=1S/C14H20FNO2.ClH/c1-14(2,3)16(4)9-10-18-13(17)11-7-5-6-8-12(11)15;/h5-8H,9-10H2,1-4H3;1H
• InChI Key: CNYLEDWKFGQHMO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N(C)CCOC(=O)C1=CC=CC=C1F.Cl
• Molecular Formula: C14H21ClFNO2
• Molecular Weight: 289.77 g/mol

Description

2-[tert-butyl(methyl)amino]ethyl 2-fluorobenzoate hydrochloride is a chemical compound that belongs to the family of benzoates. It is a white crystalline powder that is commonly used in scientific research. This compound has several applications, including in the field of pharmacology, where it is used to study the mechanism of action of certain drugs. In

Mechanism of Action

The mechanism of action of 2-[tert-butyl(methyl)amino]ethyl 2-fluorobenzoate hydrochloride is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, including acetylcholinesterase and butyrylcholinesterase. These enzymes are involved in the breakdown of acetylcholine, a neurotransmitter that is important for the proper functioning of the nervous system.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[tert-butyl(methyl)amino]ethyl 2-fluorobenzoate hydrochloride are not well documented. However, it is believed to have an impact on the central nervous system, specifically on the levels of acetylcholine in the brain. This compound may also have an impact on other physiological processes, although more research is needed to fully understand its effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[tert-butyl(methyl)amino]ethyl 2-fluorobenzoate hydrochloride in lab experiments is its ability to inhibit the activity of certain enzymes. This makes it a useful tool for studying the role of these enzymes in various physiological processes. However, one of the limitations of using this compound is that its mechanism of action is not fully understood. This makes it difficult to interpret the results of experiments that use this compound.

Future Directions

There are several future directions for research involving 2-[tert-butyl(methyl)amino]ethyl 2-fluorobenzoate hydrochloride. One direction is to further investigate its mechanism of action, particularly in relation to its effects on acetylcholinesterase and butyrylcholinesterase. Another direction is to explore its potential therapeutic applications, particularly in the treatment of neurological disorders. Finally, more research is needed to fully understand the biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 2-[tert-butyl(methyl)amino]ethyl 2-fluorobenzoate hydrochloride involves several steps. The first step is the reaction of 2-fluorobenzoic acid with thionyl chloride to form 2-fluorobenzoyl chloride. The second step involves the reaction of 2-fluorobenzoyl chloride with tert-butyl(methyl)amine to form 2-[tert-butyl(methyl)amino]ethyl 2-fluorobenzoate. Finally, the product is treated with hydrochloric acid to form 2-[tert-butyl(methyl)amino]ethyl 2-fluorobenzoate hydrochloride.

Scientific Research Applications

2-[tert-butyl(methyl)amino]ethyl 2-fluorobenzoate hydrochloride has several applications in scientific research. One of the main applications is in the field of pharmacology, where it is used to study the mechanism of action of certain drugs. This compound is also used in the field of neuroscience, where it is used to study the effects of certain drugs on the central nervous system.